Cas no 144640-92-6 (5,5-dimethyloxolane-2-carbaldehyde)

5,5-Dimethyloxolane-2-carbaldehyde is a cyclic aldehyde featuring a five-membered oxolane ring with two methyl substituents at the 5-position. This compound is valued for its structural rigidity and reactivity as an aldehyde, making it a versatile intermediate in organic synthesis. Its sterically hindered oxolane ring enhances stability, while the aldehyde group facilitates further functionalization, such as condensation or reduction reactions. The compound is particularly useful in the preparation of heterocyclic compounds, chiral auxiliaries, and specialty chemicals. Its well-defined structure and consistent purity make it suitable for applications in pharmaceuticals, agrochemicals, and fine chemical synthesis, where precise molecular control is critical.
5,5-dimethyloxolane-2-carbaldehyde structure
144640-92-6 structure
Product Name:5,5-dimethyloxolane-2-carbaldehyde
CAS No:144640-92-6
MF:C7H12O2
MW:128.168982505798
MDL:MFCD24677374
CID:5291314
PubChem ID:15013419
Update Time:2026-03-10

5,5-dimethyloxolane-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-Furancarboxaldehyde, tetrahydro-5,5-dimethyl-
    • 5,5-Dimethyltetrahydrofuran-2-carbaldehyde
    • 5,5-dimethyloxolane-2-carbaldehyde
    • MDL: MFCD24677374
    • Inchi: 1S/C7H12O2/c1-7(2)4-3-6(5-8)9-7/h5-6H,3-4H2,1-2H3
    • InChI Key: SNGTYKJWJUMRFZ-UHFFFAOYSA-N
    • SMILES: O1C(C)(C)CCC1C=O

Computed Properties

  • Exact Mass: 128.083729621g/mol
  • Monoisotopic Mass: 128.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 26.3Ų

5,5-dimethyloxolane-2-carbaldehyde Pricemore >>

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Additional information on 5,5-dimethyloxolane-2-carbaldehyde

Comprehensive Analysis of 5,5-dimethyloxolane-2-carbaldehyde (CAS No. 144640-92-6): Properties, Applications, and Industry Trends

5,5-dimethyloxolane-2-carbaldehyde (CAS No. 144640-92-6) is a specialized organic compound gaining attention in pharmaceutical and fragrance industries due to its unique structural properties. As a derivative of oxolane, this aldehyde features a five-membered ring with two methyl groups at the 5-position, enhancing its stability and reactivity profile. Researchers frequently search for "synthesis of 5,5-dimethyloxolane-2-carbaldehyde" or "CAS 144640-92-6 applications," reflecting growing interest in its synthetic pathways and commercial potential.

The compound's molecular formula C7H12O2 and molecular weight 128.17 g/mol make it a versatile intermediate in fine chemical synthesis. Recent studies highlight its role in producing flavoring agents and pharmaceutical precursors, aligning with the industry's shift toward sustainable bio-based materials. Environmental concerns have spurred searches for "green synthesis of oxolane derivatives," positioning 144640-92-6 as a candidate for eco-friendly production methods.

From a spectroscopic perspective, 5,5-dimethyloxolane-2-carbaldehyde exhibits distinct IR absorption at 1720 cm-1 (C=O stretch) and NMR signals (δ 9.5 ppm for aldehyde proton), crucial for quality control. Analytical chemists often inquire about "HPLC methods for CAS 144640-92-6" or "spectral data of dimethyloxolane carbaldehyde," emphasizing the need for reliable characterization protocols.

In material science, the compound's low volatility (bp 180-182°C) and moderate polarity make it suitable for polymer modification. With rising interest in "high-performance polymer additives," 144640-92-6 is being explored as a crosslinking agent. Its compatibility with epoxy resins and polyurethanes responds to market demands for improved thermal stability in coatings.

Regulatory compliance remains a key focus, as evidenced by searches for "5,5-dimethyloxolane-2-carbaldehyde safety data." While not classified as hazardous, proper handling requires PPE and ventilation due to potential mild irritation. The compound's REACH registration status and storage conditions (2-8°C under nitrogen) are frequently queried by industrial users.

Emerging applications in asymmetric catalysis have positioned this aldehyde as a chiral building block. Organic chemists investigate "enantioselective reactions with 144640-92-6," particularly for natural product synthesis. This aligns with the pharmaceutical industry's push toward stereoselective drug development.

Market analysts note increasing procurement inquiries for CAS 144640-92-6, with purity specifications (>98%) and bulk pricing trends being top concerns. The compound's supply chain resilience has become a discussion point, especially post-pandemic, as manufacturers seek local sourcing alternatives for critical intermediates.

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